Cas no 2171310-27-1 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid
• CAS No: 2171310-27-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6257228
• PubChem ID: 165515338
• Update Time: 2025-10-18

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid
• EN300-1508289
• 2171310-27-1
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(2)12-23(25(31)27-14-17(33-3)13-24(29)30)28-26(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： NLEIXYGBQWVSPU-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NCC(CC(=O)O)OC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic Acid (CAS No. 2171310-27-1)

The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid, identified by its CAS number 2171310-27-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its chiral center and specialized functional groups, has garnered considerable attention for its potential applications in drug development and therapeutic intervention.

At the core of this compound's utility lies its sophisticated chemical architecture. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely utilized protecting group in peptide synthesis, underscores its relevance in the synthesis of complex biomolecules. Additionally, the (2S)-configuration at the chiral center introduces a level of stereochemical specificity that is critical for many pharmacologically active agents. This stereochemistry not only influences the compound's biological activity but also its interaction with biological targets, making it a subject of intense research interest.

The 4-methylpentanamido and 3-methoxybutanoic acid moieties further contribute to the compound's complexity, providing multiple sites for potential modifications and interactions. These structural features are not merely academic curiosities; they are integral to the compound's pharmacological profile. For instance, the amide bond serves as a key pharmacophore in many drugs, facilitating both solubility and bioavailability while maintaining stability under physiological conditions.

In recent years, there has been a surge in research focused on chiral compounds due to their enhanced selectivity and efficacy in therapeutic applications. The enantiomeric purity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid is particularly noteworthy, as it ensures that the compound behaves predictably in biological systems. This precision is essential for developing drugs that target specific biological pathways without unintended side effects.

The fluorenylmethoxycarbonyl group also plays a pivotal role in peptide synthesis, where it serves as an effective protecting group for amino groups during solid-phase peptide synthesis (SPPS). Its stability under basic conditions makes it an ideal choice for multi-step peptide elongation, ensuring that the growing peptide chain remains protected until the final deprotection step. This application is particularly relevant in the development of peptidomimetics and other bioactive peptides that mimic the function of natural biomolecules.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid. These innovations have not only reduced production costs but also improved yields, making it more feasible to explore its potential in various therapeutic contexts. For example, flow chemistry techniques have been employed to streamline the synthesis of complex molecules while maintaining high enantiomeric purity.

Beyond its synthetic significance, this compound has shown promise in preclinical studies as a potential lead molecule for drug discovery. Its unique structural features make it a versatile scaffold that can be modified to target different disease mechanisms. Researchers are exploring its potential applications in areas such as immunomodulation, anti-inflammatory therapy, and even oncology. The ability to fine-tune its pharmacological properties through structural modifications offers a pathway to develop novel therapeutics with improved efficacy and reduced toxicity.

The integration of computational modeling and high-throughput screening has further accelerated the discovery process for compounds like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid. These tools allow researchers to predict how different structural modifications will affect biological activity, enabling them to design molecules with optimized properties more efficiently. Such approaches are particularly valuable in identifying novel drug candidates that can be rapidly advanced into clinical trials.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid (CAS No. 2171310-27-1) stands as a testament to the ingenuity of modern chemical research. Its complex structure and multifaceted applications underscore its importance in pharmaceutical development and biomedicine. As research continues to uncover new ways to leverage its unique properties, this compound is poised to play a significant role in shaping the future of medicine.